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Compound of Interest

Compound Name: Diethyl sulfate

Cat. No.: B166044 Get Quote

Disclaimer: Diethyl sulfate is a probable human carcinogen, a mutagen, and is highly toxic

and corrosive.[1][2][3][4] It can cause severe burns upon contact with skin and eyes.[2][3][4] All

handling and disposal procedures must be conducted in strict adherence to institutional, local,

state, and federal regulations. This guide provides essential safety and logistical information

but should be supplemented by your institution's specific safety protocols and a thorough

review of the Safety Data Sheet (SDS).

This document outlines the necessary steps for the proper and safe disposal of diethyl sulfate,

ensuring the safety of laboratory personnel and environmental protection.

Immediate Safety & Personal Protective Equipment
(PPE)
Before handling diethyl sulfate, ensure all safety precautions are understood and the

necessary personal protective equipment is readily available and worn correctly.

Required PPE:

Gloves: Handle with appropriate chemical-resistant gloves. Gloves must be inspected prior

to use and disposed of after use in accordance with good laboratory practices.[2]

Eye Protection: Use tightly fitting safety goggles and a face shield (minimum 8-inch).[2] Eye

protection should be tested and approved under government standards like NIOSH (US) or

EN 166 (EU).[2]
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Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[5][6]

Respiratory Protection: Use only under a chemical fume hood.[5] For spills or situations

where exposure limits may be exceeded, a NIOSH/MSHA approved respirator may be

required.[6]

Work should be conducted in a well-ventilated area, and emergency safety showers and

eyewash stations must be close to the workstation.[5]

Spill Management & Cleanup Protocol
In the event of a diethyl sulfate spill, immediate and decisive action is critical to mitigate

exposure and contamination.

Step 1: Evacuate and Secure the Area

Immediately evacuate all non-essential personnel from the spill area.[1][5]

Secure and control all entrances to the contaminated zone.[1]

Step 2: Eliminate Ignition Sources

Diethyl sulfate is a combustible liquid.[1] Extinguish all nearby open flames and turn off any

equipment that could create a spark.

Step 3: Absorb the Spill

Wearing the appropriate PPE, contain the spill using an inert absorbent material.

Suitable materials include dry sand, earth, vermiculite, or diatomite.[1][6][7][8]

Do not use water directly on the spill, as diethyl sulfate reacts with water.[1]

Step 4: Collect and Containerize

Carefully collect the absorbed material and place it into a suitable, sealable, and clearly

labeled container for hazardous waste.[1][2][5]
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Step 5: Decontaminate the Area

Ventilate the spill area.[1]

Wash the area thoroughly where the spill occurred.[1]

Step 6: Final Disposal

The sealed container with the absorbed spill material must be disposed of as hazardous

waste. Follow the procedures outlined in the section below.

Important:DO NOT wash spilled diethyl sulfate into any sewer or drain system.[1][5][8] It is

harmful to aquatic life at very low concentrations.[1]

Waste Containment & Disposal Procedure
All materials contaminated with diethyl sulfate, including surplus chemicals, empty containers,

and spill cleanup materials, must be treated as hazardous waste.

Step 1: Classify the Waste

Diethyl sulfate is classified as a hazardous waste.[1][2] Chemical waste generators must

consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification.[5][6]

Step 2: Containerize and Label

Place waste diethyl sulfate and any contaminated materials (e.g., absorbent materials,

gloves, labware) into a suitable, closed, and properly labeled container.[2][5]

Containers that held diethyl sulfate must be disposed of as unused product.[2]

Step 3: Store Waste Appropriately

Store waste containers in a designated, locked, and well-ventilated "Corrosives area" while

awaiting pickup.[3][5]

Ensure containers are kept tightly closed to prevent leakage.[2][5]
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Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company to arrange for pickup and disposal.[2]

It is often necessary to contact your state Department of Environmental Protection (DEP) or

a regional office of the Environmental Protection Agency (EPA) for specific disposal

recommendations.[1]

Summary of Key Data
The following table summarizes important quantitative and classification data for diethyl
sulfate.

Property Value

UN Number UN1594[2][5][8]

UN Hazard Class 6.1 (Toxic)[1][5]

Packing Group II[5]

Flash Point 104 °C (220 °F)[8][9]

Autoignition Temperature 436 °C (817 °F)[9]

LD50 Oral (Rat) 880 mg/kg[2]

LD50 Dermal (Rabbit) 600 µL/kg[6]

Incompatibilities
Strong acids, strong bases, strong oxidizing

agents, nitrates, metals, and moisture.[1][6]

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of diethyl sulfate.
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Caption: Logical workflow for the safe management and disposal of diethyl sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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